(3-Cyclopropoxy-5-iodophenyl)methanamine
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Description
(3-Cyclopropoxy-5-iodophenyl)methanamine is a halogenated aromatic amine characterized by a benzene ring substituted with a cyclopropoxy group (–O–C₃H₅) at position 3, an iodine atom at position 5, and a methanamine (–CH₂NH₂) group at position 1. The molecular formula is C₁₀H₁₂INO, with a molecular weight of 321.12 g/mol. The cyclopropoxy group introduces steric strain due to its three-membered ring structure, while the iodine atom contributes significant polarizability and electronic effects. These features make the compound a versatile intermediate in organic synthesis, particularly in coupling reactions and drug development, where halogenated aromatic amines are often used to modulate pharmacokinetic properties.
Properties
Molecular Formula |
C10H12INO |
|---|---|
Molecular Weight |
289.11 g/mol |
IUPAC Name |
(3-cyclopropyloxy-5-iodophenyl)methanamine |
InChI |
InChI=1S/C10H12INO/c11-8-3-7(6-12)4-10(5-8)13-9-1-2-9/h3-5,9H,1-2,6,12H2 |
InChI Key |
AGYQMQMUUVSLFC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=CC(=C2)CN)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-Cyclopropoxy-5-iodophenyl)methanamine typically involves the following steps:
Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a reaction between a suitable cyclopropyl precursor and a phenol derivative.
Amination: The methanamine group is introduced via nucleophilic substitution, often using reagents like ammonia or primary amines under basic conditions.
Industrial Production Methods
Industrial production of (3-Cyclopropoxy-5-iodophenyl)methanamine may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This often includes the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
(3-Cyclopropoxy-5-iodophenyl)methanamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can lead to the removal of the iodine atom or reduction of other functional groups.
Substitution: The iodine atom can be substituted with other nucleophiles, such as halides, thiols, or amines.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophilic substitution reactions typically involve reagents like sodium iodide, thiourea, or primary amines.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic derivatives, while substitution reactions can produce a variety of substituted phenylmethanamines.
Scientific Research Applications
(3-Cyclopropoxy-5-iodophenyl)methanamine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its unique structure.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of (3-Cyclopropoxy-5-iodophenyl)methanamine involves its interaction with molecular targets such as enzymes or receptors. The cyclopropoxy group and iodine atom may play crucial roles in binding affinity and specificity. The exact pathways and molecular targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Substituent Effects on Reactivity and Bioactivity
Halogen Substitution :
- Iodine (as in the target compound) offers superior polarizability and van der Waals interactions compared to chlorine or fluorine , enhancing binding to hydrophobic enzyme pockets.
- Bromine in pyridine derivatives (e.g., ) facilitates nucleophilic substitution reactions, critical in covalent inhibitor design.
- tert-Butoxy (as in ) provides extreme bulk but reduces solubility, whereas cyclopropoxy balances bulk and moderate lipophilicity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
